Cas no 1807225-92-8 (4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride)

• Product Name: 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride
• CAS No: 1807225-92-8
• MF: C₁₀H₅ClF₆O
• MW: 290.589523077011
• CID: 5002944
• Update Time: 2025-05-26

4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride

• Inchi： 1S/C10H5ClF6O/c1-4-2-6(9(12,13)14)7(10(15,16)17)3-5(4)8(11)18/h2-3H,1H3
• InChI Key： OKFREANISFZIEO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride

Recent Advances in the Application of 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS: 1807225-92-8) in Chemical Biology and Pharmaceutical Research

4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS: 1807225-92-8) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This trifluoromethylated benzoyl chloride derivative is particularly valued for its electron-withdrawing characteristics and stability, making it an essential building block for the synthesis of complex molecules, including drug candidates and bioactive probes. Recent studies have explored its utility in various domains, such as medicinal chemistry, materials science, and agrochemical development.

One of the most notable applications of 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride is its role in the synthesis of novel heterocyclic compounds. Researchers have leveraged its reactivity to develop potent inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing trifluoromethylated pyridine derivatives, which exhibited promising activity against kinase targets implicated in cancer progression. The compound's ability to introduce trifluoromethyl groups into molecular scaffolds has also been exploited to enhance the metabolic stability and bioavailability of drug-like molecules.

In addition to its pharmaceutical applications, 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride has been investigated for its potential in materials science. Its incorporation into polymer backbones has been shown to improve thermal stability and resistance to degradation, as highlighted in a recent ACS Applied Materials & Interfaces publication. These advancements underscore the compound's versatility and its growing importance in interdisciplinary research.

Despite its promising attributes, challenges remain in the scalable synthesis and handling of 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride due to its sensitivity to moisture and reactivity. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing safer handling procedures. A 2024 preprint on ChemRxiv detailed a novel, solvent-free approach to its synthesis, which significantly reduced byproduct formation and enhanced reproducibility.

Looking ahead, the continued exploration of 4,5-Bis(trifluoromethyl)-2-methylbenzoyl chloride is expected to yield further breakthroughs, particularly in the design of next-generation therapeutics and functional materials. Its unique combination of chemical properties positions it as a critical tool for researchers aiming to address unmet medical and technological needs. Future studies will likely delve deeper into its mechanistic roles and expand its applications across diverse scientific disciplines.